Cas no 2172091-09-5 (1-(bromomethyl)-3-fluorocyclopentane)

• Product Name: 1-(bromomethyl)-3-fluorocyclopentane
• CAS No: 2172091-09-5
• MF: C₆H₁₀BrF
• MW: 181.046004772186
• CID: 5223023
• PubChem ID: 132398760
• Update Time: 2025-05-20

1-(bromomethyl)-3-fluorocyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3-fluorocyclopentane

• Inchi： 1S/C6H10BrF/c7-4-5-1-2-6(8)3-5/h5-6H,1-4H2
• InChI Key： LDZGRVGOHNAIGD-UHFFFAOYSA-N
• SMILES： C1(CBr)CCC(F)C1

Additional information on 1-(bromomethyl)-3-fluorocyclopentane

Comprehensive Overview of 1-(Bromomethyl)-3-fluorocyclopentane (CAS No. 2172091-09-5)

1-(Bromomethyl)-3-fluorocyclopentane (CAS No. 2172091-09-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a cyclopentane ring substituted with both a bromomethyl group and a fluorine atom, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability.

The growing demand for fluorinated building blocks in medicinal chemistry has propelled compounds like 1-(Bromomethyl)-3-fluorocyclopentane into the spotlight. Fluorination is a key strategy in modern drug design, as it can improve a molecule's binding affinity and pharmacokinetic profile. This compound's bromomethyl moiety also offers a reactive handle for further functionalization, enabling the synthesis of more complex molecules. Its CAS number 2172091-09-5 serves as a unique identifier, ensuring precise tracking in regulatory and research contexts.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule therapeutics, with a focus on targeted therapies and personalized medicine. 1-(Bromomethyl)-3-fluorocyclopentane aligns with this trend, as its structure can be tailored to interact with specific biological targets. The compound's cyclopentane core is particularly valuable, as five-membered rings are common motifs in bioactive molecules. This has led to increased interest in its use for covalent inhibitor development, where the bromomethyl group can form irreversible bonds with target proteins.

The synthesis and application of 1-(Bromomethyl)-3-fluorocyclopentane also intersect with current discussions about green chemistry and sustainable manufacturing. Researchers are exploring more efficient routes to produce such fluorinated intermediates while minimizing waste and energy consumption. The compound's potential in catalysis and material science further expands its relevance, as fluorinated cyclopentanes can influence the properties of polymers and advanced materials.

From a commercial perspective, the global market for fluorinated fine chemicals is projected to grow steadily, driven by demand from the pharmaceutical and agricultural sectors. 1-(Bromomethyl)-3-fluorocyclopentane (CAS 2172091-09-5) is well-positioned to benefit from this trend, as its dual functionality offers multiple avenues for derivative synthesis. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of drug discovery teams worldwide.

Analytical characterization of 1-(Bromomethyl)-3-fluorocyclopentane typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, which are essential for verifying its purity and structure. The presence of both fluorine and bromine atoms introduces distinct spectroscopic signatures that facilitate its identification. These analytical challenges are frequently discussed in scientific forums, reflecting the compound's complexity and the expertise required to work with it effectively.

Looking ahead, the role of 1-(Bromomethyl)-3-fluorocyclopentane in medicinal chemistry is expected to expand as researchers uncover new applications for fluorinated scaffolds. Its compatibility with various cross-coupling reactions and nucleophilic substitutions makes it a valuable tool for synthetic chemists. As the scientific community continues to explore the boundaries of structure-activity relationships, this compound will likely remain a subject of ongoing investigation and innovation.